Naloxonazine dihydrochloride

• Molecular Formula: C38H44Cl2N4O6
• Molecular Weight: 723.7 g/mol
• InChI: InChI=1S/C38H42N4O6.2ClH/c1-3-15-41-17-13-35-29-21-5-7-25(43)31(29)47-33(35)23(9-11-37(35,45)27(41)19-21)39-40-24-10-12-38(46)28-20-22-6-8-26(44)32-30(22)36(38,34(24)48-32)14-18-42(28)16-4-2;;/h3-8,27-28,33-34,43-46H,1-2,9-20H2;2*1H/b39-23-,40-24?;;/t27?,28?,33-,34-,35+,36+,37-,38-;;/m1../s1
• InChIKey: VIAIHLLKDJKEKM-CTXATOFHSA-N

Naloxonazine Dihydrochloride: Mu1-Selective Irreversible Antagonist

Naloxonazine dihydrochloride (CAS 880759-65-9) is a synthetic bis-azine derivative of naloxone that functions as a potent, wash-resistant irreversible antagonist at μ-opioid receptors with marked selectivity for the μ1 subtype over μ2, κ, and δ receptors. Unlike its parent compound naloxone, which is a short-acting competitive antagonist, naloxonazine spontaneously forms in acidic solutions of naloxazone and exhibits both reversible (naloxone-like) and irreversible (wash-resistant) binding components, the latter being selectively directed at high-affinity μ1 sites [1]. It is widely employed as a pharmacological tool to dissect μ1- versus μ2-mediated opioid actions in vivo and in vitro [2].

Mu1-selective opioid receptor tool with wash-resistant irreversible binding

Enables pharmacological dissection of μ1 vs μ2 opioid pathways in vivo and in vitro

Sustained μ1 receptor inactivation >24 h after single administration

• [1] Hahn EF, Pasternak GW. Naloxonazine, a potent, long-lasting inhibitor of opiate binding sites. Life Sci. 1982;31(12-13):1385-1388. doi:10.1016/0024-3205(82)90387-3. PMID: 6292633. View Source
• [2] Ling GS, Simantov R, Clark JA, Pasternak GW. Naloxonazine actions in vivo. Eur J Pharmacol. 1986;129(1-2):33-38. doi:10.1016/0014-2999(86)90333-x. PMID: 3021478. View Source

Naloxonazine Dihydrochloride: Irreplaceable in Mu1 Research

Generic substitution with standard opioid antagonists (naloxone, naltrexone) or even other irreversible mu antagonists (β-funaltrexamine) fails because naloxonazine uniquely combines three properties in a single molecule: (1) nanomolar affinity with >150-fold selectivity for μ over κ and δ receptors, whereas naloxone and naltrexone show only ~10-15-fold selectivity ; (2) a dual reversible/irreversible binding mode whose irreversible component persists for >24 hours after wash-out, enabling selective long-term inactivation of μ1 sites—a property absent in competitive antagonists [1]; and (3) the ability to functionally dissociate μ1-mediated analgesia from μ2-mediated respiratory depression and gastrointestinal transit inhibition, a pharmacological discrimination that neither β-FNA nor naloxone can achieve with comparable resolution [2]. These differential features are not collectively reproduced by any single comparator compound.

Standard antagonists (naloxone, naltrexone) lack irreversible wash-resistant binding and sustained μ1 inactivation.

β-Funaltrexamine does not reproduce μ1 vs μ2 functional dissociation in respiratory depression endpoints.

Selectivity for μ over κ/δ is substantially lower with naloxone, which may confound subtype-specific interpretation.

• [1] Johnson N, Pasternak GW. Binding of [3H]naloxonazine to rat brain membranes. Mol Pharmacol. 1984;26(3):477-483. PMID: 6504051. View Source
• [2] Ling GS, Spiegel K, Lockhart SH, Pasternak GW. Separation of opioid analgesia from respiratory depression: evidence for different receptor mechanisms. J Pharmacol Exp Ther. 1985;232(1):149-155. PMID: 2981312. View Source

Naloxonazine Dihydrochloride: Quantitative Comparison Evidence

Mu-Opioid Binding Affinity and Subtype Selectivity

Naloxonazine binds the μ-opioid receptor with a Ki of 0.054 nM, which is approximately 20-fold higher affinity than naloxone (Ki = 1.1 nM at μ). Critically, naloxonazine exhibits 204-fold selectivity for μ over κ (Ki = 11 nM) and 159-fold selectivity for μ over δ (Ki = 8.6 nM), whereas naloxone achieves only ~11-fold μ/κ and ~15-fold μ/δ selectivity [1]. Thus naloxonazine provides an order-of-magnitude greater discrimination between μ and the κ/δ off-targets compared to the standard antagonist naloxone.

Mu binding & selectivity

Reported

Ki(μ) 0.054 nM
μ/κ ~204, μ/δ ~159

Supports μ-subtype selectivity over κ/δ in binding assays

Relative to naloxone (μ/κ ~11, μ/δ ~15)

Evidence Dimension	μ/κ and μ/δ selectivity ratios derived from radioligand binding Ki values
Target Compound Data	Ki(μ) = 0.054 nM; Ki(κ) = 11 nM; Ki(δ) = 8.6 nM. Selectivity: μ/κ = ~204; μ/δ = ~159
Comparator Or Baseline	Naloxone: Ki(μ) = 1.1 nM; Ki(κ) = 12 nM; Ki(δ) = 16 nM. Selectivity: μ/κ = ~11; μ/δ = ~15
Quantified Difference	~19-fold greater μ/κ selectivity and ~11-fold greater μ/δ selectivity for naloxonazine
Conditions	Radioligand binding displacement assays using cloned human opioid receptors; PDSP Ki Database / Cayman Chemical validated data

Why This Matters

Higher mu-over-kappa/delta selectivity reduces confounding off-target pharmacology in experiments designed to isolate mu-opioid receptor subtype functions.

• [1] Wikipedia contributors. Naloxone. Ki values: μ = 1.1 nM; κ = 12 nM; δ = 16 nM. Data derived from PDSP Ki Database and published receptor binding studies. View Source

Wash-Resistant Irreversible Binding

Naloxonazine produces a dose-dependent, wash-resistant inhibition of opioid binding that is not observed with its hydrazone precursor naloxazone or with the competitive antagonist naloxone. At 50 nM, naloxonazine abolishes high-affinity [3H]-opioid binding even after extensive membrane washing, with detectable inhibition at concentrations as low as 10 nM. In contrast, naloxazone at concentrations up to 2000 nM produces no inhibition after washing, and naloxone binding is fully reversible [1]. Approximately 40% of total [3H]naloxonazine specific binding is resistant to multiple washes and to displacement by levallorphan (1 μM), confirming a covalent or pseudo-irreversible binding component [2].

Wash-resistant binding

Head-to-head

50 nM abolishes binding after wash; naloxazone inactive at 2000 nM

Irreversible component enables persistent μ1 inactivation

Wash-resistant binding absent in competitive antagonists

Evidence Dimension	Wash-resistant inhibition of radioligand binding in rat brain membranes
Target Compound Data	Naloxonazine 50 nM: complete abolition of high-affinity binding after washing; 10 nM: partial inhibition after washing
Comparator Or Baseline	Naloxazone up to 2000 nM: no inhibition after washing; Naloxone: fully reversible, no wash-resistant binding
Quantified Difference	>40-fold greater wash-resistant potency vs naloxazone; qualitative difference vs naloxone (irreversible vs fully reversible)
Conditions	Rat brain membrane homogenates; preincubation 30 min at 25°C followed by extensive washing; [3H]dihydromorphine or [3H]DADL binding

Why This Matters

The irreversible binding component enables persistent μ1 receptor inactivation lasting >24 h after a single administration, a capability absent in all competitive opioid antagonists, making naloxonazine essential for protocols requiring sustained receptor blockade independent of plasma drug levels.

• [1] Hahn EF, Pasternak GW. Naloxonazine, a potent, long-lasting inhibitor of opiate binding sites. Life Sci. 1982;31(12-13):1385-1388. doi:10.1016/0024-3205(82)90387-3. PMID: 6292633. View Source
• [2] Johnson N, Pasternak GW. Binding of [3H]naloxonazine to rat brain membranes. Mol Pharmacol. 1984;26(3):477-483. PMID: 6504051. View Source

Dissociation of Analgesia from Respiratory Depression

Pretreatment of rats with naloxonazine (10 mg/kg i.v.) 24 h prior to morphine challenge produces a 4-fold rightward shift in the morphine analgesia dose-response curve (P < 0.001) while leaving the respiratory depressant actions of morphine—measured by arterial blood gas parameters (pO2, pCO2, pH)—completely unaltered. By contrast, naloxone antagonizes both morphine-induced analgesia and respiratory depression [1]. This demonstrates that naloxonazine selectively blocks μ1-mediated supraspinal analgesia without affecting μ2-mediated respiratory depression, a functional dissociation not achievable with non-selective antagonists.

Analgesia/respiratory dissociation

Endpoint context

4-fold right shift in morphine analgesia; respiratory depression unchanged (P

μ1 analgesia vs μ2 respiratory depression endpoint separation in rat model

Selective μ1 blockade spares respiratory endpoints

μ1 vs μ2 endpoint block

Reported

ID50 supraspinal analgesia: 6.1 mg/kg; spinal: 38.8 mg/kg; GI transit: 40.7 mg/kg

μ1 endpoints selectively blocked; μ2 endpoints spared vs β-FNA

β-FNA blocks all endpoints non-selectively

Duration of antagonism

Class-level

>24 h

Sustained μ1 blockade driven by irreversible binding

Pharmacodynamic duration exceeds plasma half-life

Host-directed anti-leishmanial

Context-dependent

GI50 3.45 μM (amastigotes); SI ≈10 vs THP-1 host cells

Supports host vacuolar remodeling research in parasitology

Activity is host-cell mediated, independent of opioid receptors

Evidence Dimension	Effect of antagonist pretreatment on morphine analgesia (tail-flick latency) vs respiratory depression (arterial blood gases)
Target Compound Data	Naloxonazine 10 mg/kg i.v.: 4-fold rightward shift in morphine analgesia dose-response curve; no change in morphine-induced respiratory depression (pO2, pCO2, pH unchanged)
Comparator Or Baseline	Naloxone: antagonizes both morphine analgesia and respiratory depression in a non-selective manner
Quantified Difference	Qualitative dissociation: naloxonazine spares respiratory depression entirely while blocking analgesia, a separation not observed with naloxone
Conditions	Male Sprague-Dawley rats; naloxonazine administered 24 h before morphine challenge; analgesia measured by tail-flick assay; respiratory function assessed by arterial blood gas analysis

Why This Matters

This functional dissociation makes naloxonazine the definitive tool for experimentally separating μ1- and μ2-opioid receptor-mediated physiological effects, a capability critical for target validation studies aimed at developing safer opioids that preserve analgesia while minimizing respiratory depression risk.

• [1] Ling GS, Spiegel K, Lockhart SH, Pasternak GW. Separation of opioid analgesia from respiratory depression: evidence for different receptor mechanisms. J Pharmacol Exp Ther. 1985;232(1):149-155. PMID: 2981312. View Source

Differential Blockade of Mu1 vs Mu2 Actions

In a direct comparative study in mice, naloxonazine and the irreversible mu antagonist β-funaltrexamine (β-FNA) were equally potent at blocking systemic morphine analgesia (ID50 = 9.5 vs 12.1 mg/kg) and supraspinal DAMGO analgesia (ID50 = 6.1 vs 6.09 mg/kg). However, naloxonazine was significantly less potent than β-FNA (P < 0.05) at blocking spinal DAMGO analgesia (ID50 = 38.8 vs 7.7 mg/kg), morphine-induced inhibition of gastrointestinal transit (ID50 = 40.7 vs 11.3 mg/kg), and morphine lethality (ID50 = 40.9 vs 12.3 mg/kg) [1]. This selective sparing of μ2-mediated effects (spinal analgesia, GI transit inhibition, lethality) while potently blocking μ1-mediated supraspinal analgesia defines naloxonazine as the gold-standard pharmacological discriminator of μ1 vs μ2 opioid receptor subtypes.

μ1 vs μ2 endpoint block

Reported

ID50 supraspinal analgesia: 6.1 mg/kg; spinal: 38.8 mg/kg; GI transit: 40.7 mg/kg

μ1 endpoints selectively blocked; μ2 endpoints spared vs β-FNA

β-FNA blocks all endpoints non-selectively

Evidence Dimension	ID50 values (mg/kg) for blockade of five distinct μ-opioid receptor-mediated endpoints in mice
Target Compound Data	Systemic morphine analgesia: 9.5; Supraspinal DAMGO analgesia: 6.1; Spinal DAMGO analgesia: 38.8; GI transit inhibition: 40.7; Morphine lethality: 40.9
Comparator Or Baseline	β-FNA: Systemic morphine analgesia: 12.1; Supraspinal DAMGO analgesia: 6.09; Spinal DAMGO analgesia: 7.7; GI transit inhibition: 11.3; Morphine lethality: 12.3
Quantified Difference	~5-fold less potent at spinal analgesia (38.8 vs 7.7); ~3.6-fold less potent at GI transit (40.7 vs 11.3); ~3.3-fold less potent at lethality blockade (40.9 vs 12.3). No significant difference at supraspinal endpoints.
Conditions	Male CD-1 mice; antagonists administered 24 h before agonists; analgesia measured by tail-flick (systemic morphine) or intracerebroventricular/intrathecal DAMGO; GI transit by charcoal meal test

Why This Matters

The differential ID50 profile provides a quantitative pharmacological fingerprint that defines μ1 (naloxonazine-sensitive) and μ2 (naloxonazine-insensitive) receptor-mediated actions, making naloxonazine indispensable for classifying novel opioid ligands by receptor subtype pharmacology.

• [1] Pick CG, Paul D, Pasternak GW. Comparison of naloxonazine and β-funaltrexamine antagonism of μ1 and μ2 opioid actions. Life Sci. 1991;48(21):2005-2011. doi:10.1016/0024-3205(91)90155-5. PMID: 1851915. View Source

Sustained Pharmacodynamic Antagonism

Naloxonazine produces sustained antagonism of morphine analgesia for more than 24 hours following a single intravenous dose, yet its terminal elimination half-life is estimated at less than 3 hours [1]. This prolonged pharmacodynamic effect is attributable to wash-resistant, pseudo-irreversible binding to μ1 receptors that persists for 24 h, rather than sustained plasma exposure [2]. By comparison, naloxone's duration of action is 30–90 minutes, dictated entirely by its plasma half-life of 30–81 minutes [3]. This pharmacodynamic-driven duration provides a unique experimental window: μ1-selective blockade is maintained long after the compound has been cleared from circulation, enabling dosing protocols (e.g., once-daily pretreatment) that are unattainable with competitive antagonists.

Duration of antagonism

Class-level

>24 h

Sustained μ1 blockade driven by irreversible binding

Pharmacodynamic duration exceeds plasma half-life

Evidence Dimension	Duration of in vivo opioid antagonism vs terminal elimination half-life
Target Compound Data	Naloxonazine: antagonism >24 h; terminal half-life <3 h; wash-resistant binding duration = 24 h; μ1-selective
Comparator Or Baseline	Naloxone: antagonism duration 30–90 min; plasma half-life 30–81 min; fully reversible binding; non-selective across μ/κ/δ
Quantified Difference	>16-fold longer duration of action for naloxonazine despite similar or shorter plasma half-life; qualitative difference in mechanism (irreversible vs competitive)
Conditions	In vivo mouse/rat analgesia models (tail-flick); pharmacokinetic analysis in rodents; binding persistence assessed by [3H]naloxonazine wash-resistant binding ex vivo

Why This Matters

The pharmacodynamic-driven prolonged blockade decouples receptor antagonism from circulating drug levels, simplifying experimental protocols that require sustained μ1 receptor inactivation without continuous infusion or repeated dosing, and eliminating pharmacokinetic confounds in behavioral and physiological experiments.

• [1] Ling GS, Simantov R, Clark JA, Pasternak GW. Naloxonazine actions in vivo. Eur J Pharmacol. 1986;129(1-2):33-38. doi:10.1016/0014-2999(86)90333-x. PMID: 3021478. View Source
• [2] Johnson N, Pasternak GW. Binding of [3H]naloxonazine to rat brain membranes. Mol Pharmacol. 1984;26(3):477-483. PMID: 6504051. View Source
• [3] RxList. Naloxone: Clinical Pharmacology – half-life 30–81 minutes (mean 64 ± 12 min). Accessed via rxlist.com. Also: FDA Naloxone prescribing information. View Source

Host-Directed Anti-Leishmanial Activity

Naloxonazine exhibits specific anti-leishmanial activity against intracellular Leishmania donovani amastigotes with a GI50 of 3.45 μM, while displaying a 10-fold selectivity window over the THP-1 host cell line (GI50 = 34 μM). Critically, naloxonazine is inactive against axenic amastigotes and promastigotes, demonstrating that its anti-parasitic effect is host cell-dependent and mediated through modulation of host vacuolar ATPases and acidic compartment remodeling rather than direct opioid receptor antagonism [1]. This host-directed mechanism is unrelated to the compound's μ1 antagonist activity and has not been reported for naloxone, naltrexone, or β-FNA, representing a distinct cross-disciplinary application.

Host-directed anti-leishmanial

Context-dependent

GI50 3.45 μM (amastigotes); SI ≈10 vs THP-1 host cells

Supports host vacuolar remodeling research in parasitology

Activity is host-cell mediated, independent of opioid receptors

Evidence Dimension	In vitro anti-leishmanial activity: GI50 against intracellular L. donovani amastigotes vs host cell cytotoxicity
Target Compound Data	Naloxonazine: GI50(intracellular amastigotes) = 3.45 μM; GI50(THP-1 host cells) = 34 μM; selectivity index ≈ 10; inactive against axenic amastigotes and promastigotes
Comparator Or Baseline	Naloxone, naltrexone, β-FNA: no published anti-leishmanial activity in comparable host-directed amastigote assays (class-level inference)
Quantified Difference	Unique activity profile; 70% suppression of intracellular parasite proliferation at 10 μM (24 h); 95% suppression at 72 h
Conditions	High-content imaging assay; THP-1 macrophages infected with eGFP-L. donovani; compounds tested at 0.02–50 μM over 24–72 h

Why This Matters

This unique host-directed anti-leishmanial activity provides an independent application for naloxonazine in parasitology research, particularly for studies investigating host vacuolar remodeling as a therapeutic strategy, extending procurement justification beyond opioid receptor pharmacology.

• [1] De Muylder G, Vanhollebeke B, Caljon G, Wolfe AR, McKerrow J, Dujardin JC. Naloxonazine, an Amastigote-Specific Compound, Affects Leishmania Parasites through Modulation of Host-Encoded Functions. PLoS Negl Trop Dis. 2016;10(12):e0005234. doi:10.1371/journal.pntd.0005234. View Source

Naloxonazine Dihydrochloride: Research and Industrial Applications

Mu1 vs Mu2 Opioid Receptor Subtype Dissection

Naloxonazine dihydrochloride is the definitive tool for defining μ1 (naloxonazine-sensitive) versus μ2 (naloxonazine-insensitive) opioid receptor pharmacology. The 5-fold differential in ID50 between supraspinal analgesia (6.1 mg/kg) and spinal analgesia/lethality (38.8–40.9 mg/kg) established by Pick et al. (1991) provides a validated framework for classifying novel opioid ligands . Researchers can administer a single pretreatment dose of 10 mg/kg i.v. 24 h prior to testing to selectively inactivate μ1 sites while leaving μ2-mediated respiratory depression and gastrointestinal transit intact, as demonstrated by Ling et al. (1985) . This experimental design is widely used in drug discovery programs seeking to identify μ-biased agonists that minimize on-target respiratory depression.

Sustained Mu1 Receptor Inactivation Protocols

Because naloxonazine's irreversible, wash-resistant binding to μ1 receptors persists for ≥24 h despite a terminal elimination half-life of <3 h , it is uniquely suited for chronic opioid receptor blockade studies where maintaining constant plasma drug levels is impractical or would introduce pharmacokinetic confounds. The 40% wash-resistant binding fraction documented by Johnson and Pasternak (1984) ensures that μ1 sites remain inactivated throughout extended behavioral or physiological monitoring sessions without the need for osmotic minipumps or repeated bolus injections. This property is exploited in feeding behavior studies, where naloxonazine (10 mg/kg i.v.) reduced body weight by 7% and food intake by 21% over 14 days—significantly greater than the 4% and 13% reductions achieved with naloxone [1].

Host-Directed Anti-Leishmanial Mechanisms via V-ATPase

Naloxonazine's unique host cell-dependent activity against intracellular Leishmania donovani (GI50 = 3.45 μM, selectivity index ≈ 10 vs THP-1 host cells) provides a chemical probe for studying host vacuolar remodeling as an anti-parasitic strategy . Because the compound is inactive against axenic amastigotes, its anti-leishmanial effect is entirely host-mediated—operating through upregulation of vATPases and expansion of acidic intracellular compartments—making it a valuable tool for target identification and validation in host-directed therapy screens. The mechanism is structurally distinct from naloxonazine's opioid pharmacology, enabling independent use in parasitology without opioid receptor confounding.

Quality Control for Mu1-Selective Antagonist Procurement

Procurement specifications for naloxonazine dihydrochloride should include verified μ-opioid receptor IC50 of 5.4 nM (functional antagonist assay) and Ki of 0.054 nM (radioligand binding) as minimum potency benchmarks. Critical quality parameters include purity ≥98% (HPLC), solubility ≥25 mM in water, and confirmed batch-specific Certificate of Analysis documenting the absence of naloxazone contamination (which can confound irreversible binding results, as naloxonazine is ~20–40-fold more potent than its hydrazone precursor [1]). These specifications ensure that purchased material reproduces the μ1-selective, wash-resistant pharmacology described in the foundational literature.

Application

Selection Property

Validation Focus

Mu1 vs Mu2 opioid receptor subtype pharmacology

Irreversible μ1-selective binding

μ1 vs μ2 functional endpoint discrimination in vivo

Sustained μ1 receptor inactivation research

Wash-resistant binding >24 h

Receptor inactivation persistence post-washout

Host-directed anti-leishmanial mechanism studies

Host cell-dependent vacuolar remodeling

V-ATPase upregulation and acidic compartment expansion

Procurement specification verification

Purity ≥98%, verified μ-opioid receptor Ki

Certificate of Analysis and receptor binding assay

• [1] Hahn EF, Carroll-Buatti M, Pasternak GW. Irreversible opiate agonists and antagonists: the 14-hydroxydihydromorphinone azines. J Neurosci. 1982;2(5):572-576. doi:10.1523/JNEUROSCI.02-05-00572.1982. Azines 20–40-fold more potent than corresponding hydrazones. View Source